Cas no 102853-44-1 (1-phenyl-2H-tetrazole-5-thione)
102853-44-1 structure
Product Name:1-phenyl-2H-tetrazole-5-thione
CAS No:102853-44-1
MF:C13H19N5S
MW:277.38846039772
CID:209051
PubChem ID:2735121
Update Time:2025-04-19
1-phenyl-2H-tetrazole-5-thione Chemical and Physical Properties
Names and Identifiers
-
- 1-phenyl-2H-tetrazole-5-thione
- 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT
- 1,2-dihydro-1-phenyl-5h-tetrazol-5-thioncompd.withcyclohexanamine(1:1)
- 1-PHENYL-1H-TETRAZOLE-5-THIOL CYCLOHEXYLAMINE SALT 99+%
- DTXSID2073011
- 102853-44-1
- cyclohexanamine;1-phenyl-2H-tetrazole-5-thione
-
- Inchi: 1S/C7H6N4S.C6H13N/c12-7-8-9-10-11(7)6-4-2-1-3-5-6;7-6-4-2-1-3-5-6/h1-5H,(H,8,10,12);6H,1-5,7H2
- InChI Key: LMXVUDXSWFEDEL-UHFFFAOYSA-N
- SMILES: S=C1N=NNN1C1C=CC=CC=1.NC1CCCCC1
Computed Properties
- Exact Mass: 277.13600
- Monoisotopic Mass: 178.031317
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.2078 (rough estimate)
- Melting Point: 150.5°C
- Boiling Point: 241.7°Cat760mmHg
- Flash Point: 100°C
- Refractive Index: 1.5700 (estimate)
- PSA: 108.42000
- LogP: 2.92910
1-phenyl-2H-tetrazole-5-thione Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
102853-44-1 (1-phenyl-2H-tetrazole-5-thione) Related Products
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- 129976-04-1(1-cyclopentyl-1H-1,2,3,4-tetrazole-5-thiol)
- 15182-68-0(1-(4-Ethoxyphenyl)-5-mercapto-1H-tetrazole)
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- 15909-94-1(1,3-Benzenedicarboxylicacid, 5-(2,5-dihydro-5-thioxo-1H-tetrazol-1-yl)-)
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